Cas no 82297-63-0 (1-Hepten-3-one,6-methyl-1-phenyl-, (E)- (9CI))
82297-63-0 structure
Product Name:1-Hepten-3-one,6-methyl-1-phenyl-, (E)- (9CI)
CAS No:82297-63-0
MF:C14H18O
MW:202.292124271393
CID:728927
PubChem ID:54602626
Update Time:2025-04-19
1-Hepten-3-one,6-methyl-1-phenyl-, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Hepten-3-one,6-methyl-1-phenyl-, (E)- (9CI)
- (Z)-6-methyl-1-phenylhept-1-en-3-one
- 82297-63-0
- NSC-177470
- NSC177470
-
- Inchi: 1S/C14H18O/c1-12(2)8-10-14(15)11-9-13-6-4-3-5-7-13/h3-7,9,11-12H,8,10H2,1-2H3/b11-9-
- InChI Key: SCFYQBKPFMUKBW-LUAWRHEFSA-N
- SMILES: O=C(/C=C\C1C=CC=CC=1)CCC(C)C
Computed Properties
- Exact Mass: 202.135765
- Monoisotopic Mass: 202.135765
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 0.961
- Boiling Point: 318.2°C at 760 mmHg
- Flash Point: 118.3°C
- Refractive Index: 1.532
- PSA: 17.07000
- LogP: 3.70510
1-Hepten-3-one,6-methyl-1-phenyl-, (E)- (9CI) Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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